Cas no 2680820-13-5 (4-Acetamido-3-(4-hydroxybutoxy)benzoic acid)

• Product Name: 4-Acetamido-3-(4-hydroxybutoxy)benzoic acid
• CAS No: 2680820-13-5
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 5650294
• PubChem ID: 165910256
• Update Time: 2025-10-05

4-Acetamido-3-(4-hydroxybutoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680820-13-5
• 4-acetamido-3-(4-hydroxybutoxy)benzoic acid
• EN300-28282600
• 4-Acetamido-3-(4-hydroxybutoxy)benzoic acid

• Inchi： 1S/C13H17NO5/c1-9(16)14-11-5-4-10(13(17)18)8-12(11)19-7-3-2-6-15/h4-5,8,15H,2-3,6-7H2,1H3,(H,14,16)(H,17,18)
• InChI Key： VVPABNVVDKMXDM-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CC=1NC(C)=O)CCCCO

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-Acetamido-3-(4-hydroxybutoxy)benzoic acid

Recent Advances in the Study of 4-Acetamido-3-(4-hydroxybutoxy)benzoic Acid (CAS: 2680820-13-5)

4-Acetamido-3-(4-hydroxybutoxy)benzoic acid (CAS: 2680820-13-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a focal point for innovative drug development.

The synthesis of 4-Acetamido-3-(4-hydroxybutoxy)benzoic acid has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step synthetic route involving the protection of functional groups and selective oxidation, which allowed for the efficient production of the compound on a gram scale. This advancement is critical for further preclinical and clinical evaluations.

Pharmacological investigations have revealed that 4-Acetamido-3-(4-hydroxybutoxy)benzoic acid exhibits notable anti-inflammatory and analgesic properties. In vitro studies demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting its potential as a novel non-steroidal anti-inflammatory drug (NSAID). Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, positions it as a strong candidate for further development.

Recent in vivo studies have further validated the therapeutic potential of this compound. Animal models of chronic pain and inflammation showed significant reduction in symptoms upon administration of 4-Acetamido-3-(4-hydroxybutoxy)benzoic acid, with minimal adverse effects compared to traditional NSAIDs. These findings were highlighted in a 2024 publication in Bioorganic & Medicinal Chemistry Letters, underscoring the compound's translational potential.

Beyond its anti-inflammatory applications, preliminary research indicates that 4-Acetamido-3-(4-hydroxybutoxy)benzoic acid may also have utility in oncology. Early-stage studies suggest that it can modulate specific signaling pathways involved in tumor growth and metastasis. While these findings are promising, further mechanistic studies and clinical trials are necessary to fully explore its anticancer properties.

In conclusion, 4-Acetamido-3-(4-hydroxybutoxy)benzoic acid (CAS: 2680820-13-5) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its optimized synthesis, robust pharmacological profile, and potential applications in inflammation and oncology highlight its significance. Continued research and development efforts are expected to further elucidate its therapeutic mechanisms and expand its clinical applications.